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Compound of Interest

Compound Name: 16-Oxocafestol

Cat. No.: B017043 Get Quote

Essential Safety and Handling Guide for 16-
Oxocafestol
This guide provides crucial safety and logistical information for the handling and disposal of 16-
Oxocafestol in a laboratory setting. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties
While specific data for 16-Oxocafestol is not readily available, the following table summarizes

key information for the structurally similar compound, 16-O-Methylcafestol, which can be used

as a preliminary reference.

Property Value Source

Molecular Formula C21H30O3 [1]

Molecular Weight 330.46 g/mol [1]

CAS Number 108214-28-4 [1]

Hazard Classification

Not classified as a hazardous

substance or mixture

according to Regulation (EC)

No 1272/2008.

[1]
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Operational Plan: Handling 16-Oxocafestol
A systematic approach to handling 16-Oxocafestol is essential to minimize exposure and

ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Before handling 16-Oxocafestol, all personnel must be equipped with the following standard

laboratory PPE:

Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against

accidental splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn at all times. Change

gloves immediately if they become contaminated.

Body Protection: A standard laboratory coat must be worn to protect street clothing and skin

from potential contamination.

Respiratory Protection: While not expected to be necessary under normal handling

conditions with adequate ventilation, a dust mask or respirator should be available for

situations where aerosolization or dust generation is possible.

Engineering Controls
Ventilation: All handling of 16-Oxocafestol should be performed in a well-ventilated area. A

chemical fume hood is recommended, especially when working with larger quantities or

when the substance may become airborne.[1]

Handling Procedures
Avoid Inhalation, Ingestion, and Skin Contact: Take all necessary precautions to prevent

direct contact with the compound.[2]

Minimize Dust Formation: When handling the solid form, care should be taken to avoid

creating dust.[1]
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Safe Handling Practices: Do not eat, drink, or smoke in the laboratory.[2][3] Wash hands

thoroughly with soap and water after handling.[1][2]

Storage
Container: Store 16-Oxocafestol in a tightly sealed, properly labeled container.

Conditions: Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Emergency Procedures
First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical

attention.[1]

Skin Contact: In case of skin contact, immediately wash the affected area with soap and

plenty of water.[1]

Eye Contact: If the compound comes into contact with the eyes, flush with copious amounts

of water for at least 15 minutes and seek medical advice.[1]

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate

medical attention.[1]

Disposal Plan
All waste materials contaminated with 16-Oxocafestol must be handled and disposed of in

accordance with institutional and local regulations for chemical waste.

Waste Collection and Disposal
Segregation: Collect all 16-Oxocafestol waste, including contaminated PPE and lab

supplies, in a designated and clearly labeled hazardous waste container.

Containerization: Use a sealed, leak-proof container for all waste.

Disposal: The sealed waste container should be disposed of through the institution's

chemical waste management program. Do not dispose of 16-Oxocafestol down the drain or
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in regular trash.[1]

Experimental Workflow for Safe Handling
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 16-Oxocafestol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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